Cas no 2310102-68-0 (2-methyl-4-(piperidin-1-yl)-2H-pyrazolo3,4-dpyrimidine-6-carboxylic acid)

• Product Name: 2-methyl-4-(piperidin-1-yl)-2H-pyrazolo3,4-dpyrimidine-6-carboxylic acid
• CAS No: 2310102-68-0
• MF: C₁₂H₁₅N₅O₂
• MW: 261.279801607132
• CID: 5326282
• Update Time: 2025-07-25

2-methyl-4-(piperidin-1-yl)-2H-pyrazolo3,4-dpyrimidine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrazolo[3,4-d]pyrimidine-6-carboxylic acid, 2-methyl-4-(1-piperidinyl)-
• 2-methyl-4-(piperidin-1-yl)-2H-pyrazolo3,4-dpyrimidine-6-carboxylic acid

• Inchi： 1S/C12H15N5O2/c1-16-7-8-9(15-16)13-10(12(18)19)14-11(8)17-5-3-2-4-6-17/h7H,2-6H2,1H3,(H,18,19)
• InChI Key： MXKBHSWFYNGBNG-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)N=C(N2CCCCC2)C2=CN(C)N=C2N=1

Additional information on 2-methyl-4-(piperidin-1-yl)-2H-pyrazolo3,4-dpyrimidine-6-carboxylic acid

Recent Advances in the Study of 2-methyl-4-(piperidin-1-yl)-2H-pyrazolo[3,4-d]pyrimidine-6-carboxylic acid (CAS: 2310102-68-0)

The compound 2-methyl-4-(piperidin-1-yl)-2H-pyrazolo[3,4-d]pyrimidine-6-carboxylic acid (CAS: 2310102-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold, characterized by its pyrazolo[3,4-d]pyrimidine core, has demonstrated promising pharmacological properties, particularly in the context of kinase inhibition and targeted therapy development. Recent studies have focused on elucidating its molecular interactions, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural-activity relationship (SAR) of this compound, revealing its high affinity for specific kinase targets, including those implicated in oncogenic signaling pathways. The research team employed a combination of X-ray crystallography and molecular docking simulations to characterize the binding mode of 2-methyl-4-(piperidin-1-yl)-2H-pyrazolo[3,4-d]pyrimidine-6-carboxylic acid within the ATP-binding pocket of target kinases. These findings provide a robust foundation for the rational design of next-generation kinase inhibitors with improved selectivity and reduced off-target effects.

In parallel, advancements in synthetic methodologies have been reported, offering more efficient routes to access this compound and its derivatives. A recent publication in Organic Process Research & Development described a novel one-pot synthesis strategy that significantly improves the yield and purity of 2-methyl-4-(piperidin-1-yl)-2H-pyrazolo[3,4-d]pyrimidine-6-carboxylic acid while reducing the environmental impact of the production process. This development is particularly relevant for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have demonstrated that this compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. Animal studies conducted in 2024 have shown promising results in disease models of inflammation and autoimmune disorders, suggesting potential applications beyond oncology. The compound's ability to modulate immune responses through selective kinase inhibition opens new avenues for therapeutic intervention in complex immunological conditions.

Ongoing clinical trials are currently evaluating derivatives of 2-methyl-4-(piperidin-1-yl)-2H-pyrazolo[3,4-d]pyrimidine-6-carboxylic acid as potential treatments for various malignancies. Preliminary data from Phase I studies indicate acceptable safety profiles and early signs of clinical activity. Researchers are particularly optimistic about its potential in combination therapies, where it may enhance the efficacy of existing treatments while mitigating resistance mechanisms.

Future research directions include further optimization of the compound's physicochemical properties, expansion of its therapeutic indications, and development of targeted delivery systems to improve tissue specificity. The unique chemical features of 2-methyl-4-(piperidin-1-yl)-2H-pyrazolo[3,4-d]pyrimidine-6-carboxylic acid continue to make it a valuable scaffold for medicinal chemistry exploration, with potential applications spanning multiple therapeutic areas.